(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H19N3O3S/c1-11-18-19-16(24-11)12-5-4-8-20(9-12)17(21)15-10-22-13-6-2-3-7-14(13)23-15/h2-3,6-7,12,15H,4-5,8-10H2,1H3
• InChI Key: UUCINTHKPKNQIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2CCCN(C2)C(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

“(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Structural Analysis

The compound has been involved in studies related to the synthesis of novel chemical structures aiming at potential pharmacological activities. For instance, researchers have been exploring the synthesis of new pyridine derivatives, demonstrating a methodology for producing compounds with variable and modest antimicrobial activity against bacteria and fungi. These synthetic routes often involve complex reactions, including the condensation of acid chlorides with different amines, highlighting the compound's utility in generating diverse molecular architectures for biological evaluations (Patel, Agravat, & Shaikh, 2011).

Antimicrobial and Antioxidant Activities

The scientific community has also been focusing on the antimicrobial and antioxidant potential of derivatives related to the compound . For example, novel series of derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. Such studies aim to identify new therapeutic agents that can combat microbial infections and oxidative stress, respectively. The evaluation of these activities involves both in vitro assays and structure-activity relationship analyses, providing insights into the chemical features that confer desirable biological properties (Bassyouni et al., 2012).

Future Directions

Future research could focus on elucidating the synthesis, structure, and properties of this compound. This could include experimental studies to confirm the proposed synthesis method and structural analysis, as well as investigations into the compound’s potential applications.